3-[(4-methoxybenzoyl)amino]phenyl 3,4-dimethylbenzoate

• IUPAC Name: [3-[(4-methoxybenzoyl)amino]phenyl] 3,4-dimethylbenzoate
• InChI: InChI=1S/C23H21NO4/c1-15-7-8-18(13-16(15)2)23(26)28-21-6-4-5-19(14-21)24-22(25)17-9-11-20(27-3)12-10-17/h4-14H,1-3H3,(H,24,25)
• InChI Key: YENUGHBNAPDZGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC2=CC=CC(=C2)NC(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C23H21NO4
• Molecular Weight: 375.4 g/mol

Description

The compound “3-[(4-methoxybenzoyl)amino]phenyl 3,4-dimethylbenzoate” is a complex organic molecule. It contains a methoxybenzoyl group, an amino group, and a dimethylbenzoate group. These functional groups suggest that the compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. These techniques could provide information on the compound’s molecular weight, the connectivity of its atoms, and its three-dimensional structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The methoxybenzoyl and dimethylbenzoate groups are electron-rich and could potentially undergo electrophilic aromatic substitution reactions. The amino group could act as a nucleophile in various reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would likely be determined experimentally. These properties would be influenced by factors such as the compound’s molecular structure and the functional groups it contains.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific information on this compound, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, investigating its potential uses in fields such as materials science or medicine, and studying its environmental impact.